![molecular formula C10H12FNO B7514655 N-[1-(3-fluorophenyl)ethyl]acetamide](/img/structure/B7514655.png)
N-[1-(3-fluorophenyl)ethyl]acetamide
Overview
Description
N-[1-(3-fluorophenyl)ethyl]acetamide, commonly known as FPEA, is a chemical compound used in scientific research. It is a derivative of phenethylamine, a class of organic compounds that are known to have psychoactive effects. FPEA is a white crystalline powder that is soluble in water and ethanol. It is used in various research studies to investigate its mechanism of action and its potential therapeutic applications.
Scientific Research Applications
Anticancer Activity : A study synthesized and analyzed N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, focusing on its anticancer properties. The compound was evaluated through in silico modeling targeting the VEGFr receptor and found to exhibit potential anticancer activity. Its crystal structure and intermolecular interactions were also detailed, contributing to understanding its activity at a molecular level (Sharma et al., 2018).
Antimalarial Drugs : Research on N-(2-Hydroxyphenyl)acetamide, a related compound, explored its use as an intermediate in the synthesis of antimalarial drugs. The study focused on the chemoselective monoacetylation of 2-aminophenol to produce this compound using immobilized lipase, highlighting the importance of such compounds in medicinal chemistry (Magadum & Yadav, 2018).
Opioid Kappa Agonists : A series of N-[2-(1-pyrrolidinyl)ethyl]acetamides were synthesized and evaluated as opioid kappa agonists. These compounds, with varied substitutions, demonstrated significant potential in this role, with detailed analysis of their structure and activity relationships contributing to the understanding of their pharmacological properties (Barlow et al., 1991).
Analgesic and Anti-Inflammatory Activities : Synthesized 2-(Substituted phenoxy) Acetamide Derivatives were evaluated for their anticancer, anti-inflammatory, and analgesic activities. The study revealed that certain compounds in this series, particularly those with halogens on the aromatic ring, showed promising results in these therapeutic areas (Rani et al., 2014).
Herbicide Metabolism : The metabolism of chloroacetamide herbicides and selected metabolites in human and rat liver microsomes was studied. This research provides insight into the metabolic pathways and potential toxicological implications of these widely used agricultural compounds (Coleman et al., 2000).
properties
IUPAC Name |
N-[1-(3-fluorophenyl)ethyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO/c1-7(12-8(2)13)9-4-3-5-10(11)6-9/h3-7H,1-2H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWBWRBZNEHMJOG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)F)NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(3-fluorophenyl)ethyl]acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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